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Compound of Interest |

Compound Name: Nonyl acrylate
CAS No.: 2664-55-3
Cat. No.: B1596182

Get Quote

\ J

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on nonyl acrylate. It delves into its chemical identity,
physicochemical properties, synthesis, polymerization, and applications, providing field-proven
insights and detailed experimental protocols.

Introduction and Nomenclature

Nonyl acrylate is an organic compound belonging to the acrylate ester family. It is a valuable
monomer used in the synthesis of various polymers. While the term "nonyl acrylate" can refer
to several isomers depending on the structure of the nine-carbon alkyl (nonyl) group, this guide
will primarily focus on the linear isomer, n-nonyl acrylate, which is the most common and
widely referenced form.

The International Union of Pure and Applied Chemistry (IUPAC) name for n-nonyl acrylate is
nonyl prop-2-enoate[1]. This name systematically describes its structure: a nine-carbon
straight-chain alkyl group (nonyl) attached to an acrylate (prop-2-enoate) moiety. It is a
colorless liquid with a characteristic fruity odor[2].

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1596182#bc-rfq
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nonyl-acrylate
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Understanding the physicochemical properties of nonyl acrylate is critical for its handling,

storage, and application in experimental design. The key properties are summarized in the

table below.

Property Value Source

IUPAC Name nonyl prop-2-enoate PubChem[1]

CAS Number 2664-55-3 NIST[3], PubChem[1]
Molecular Formula C12H2202 NIST[3], PubChem[1]
Molecular Weight 198.30 g/mol PubChem[1]
Appearance Colorless liquid LookChem[2]

Boiling Point 55 °C at 0.4 mm Hg LookChem|[2]

Melting Point -34 °C LookChem[2]
Density 0.875 g/mL at 25 °C LookChem|[2]
Refractive Index (n20/D) 1.437 LookChem|[2]

Flash Point 193 °F (89.4 °C) LookChem[2]

Synthesis of Nonyl Acrylate

The most common and industrially significant method for synthesizing nonyl acrylate is the

Fischer esterification of acrylic acid with nonan-1-ol (n-nonyl alcohol), using a strong acid as a

catalyst.[4][5][6]

Causality of Experimental Choices

o Reactants: Acrylic acid provides the acrylate backbone, while nonan-1-ol provides the nonyl

ester group.

o Catalyst: A strong acid, such as sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH), is

required to protonate the carbonyl oxygen of the acrylic acid.[5][7] This protonation increases

the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack

by the alcohol.[7][8]
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Equilibrium Shift: The Fischer esterification is a reversible reaction.[6][9] To drive the reaction
towards the product (nonyl acrylate), Le Chatelier's principle is applied. This is typically
achieved by either using a large excess of the alcohol reactant or by removing water as it is
formed, often through azeotropic distillation using a Dean-Stark apparatus.[5][8][9]

Reaction Mechanism Diagram

The following diagram illustrates the acid-catalyzed Fischer esterification mechanism for the

synthesis of nonyl acrylate.

Click to download full resolution via product page

Caption: Mechanism of Fischer Esterification for Nonyl Acrylate Synthesis.

Step-by-Step Experimental Protocol

Setup: Assemble a round-bottom flask equipped with a reflux condenser and a Dean-Stark
apparatus.

Charging Reactants: Charge the flask with acrylic acid (1.0 eq), nonan-1-ol (1.2-1.5 eq to
help shift the equilibrium), a suitable solvent for azeotropic distillation (e.g., toluene), and a
catalytic amount of p-toluenesulfonic acid (0.01-0.05 eq).

Inhibitor: Add a small amount of a polymerization inhibitor (e.g., hydroquinone monomethyl
ether, MEHQ) to prevent the acrylic acid from polymerizing at elevated temperatures.[10]

Reaction: Heat the mixture to reflux. Water produced during the reaction will be collected in
the Dean-Stark trap. Continue the reaction until no more water is collected, indicating
completion.

Workup: Cool the reaction mixture. Neutralize the acid catalyst with a mild base (e.g., sodium
bicarbonate solution). Wash the organic layer with water and then with brine.
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 Purification: Dry the organic layer over an anhydrous salt (e.g., MgSOa4 or Na=SOa), filter, and
remove the solvent under reduced pressure. The crude product can be further purified by
vacuum distillation to yield pure nonyl acrylate.

Polymerization and Applications

Nonyl acrylate readily undergoes polymerization, a property that is central to its industrial
utility.[2] The resulting polymer, poly(nonyl acrylate), possesses desirable properties such as
flexibility and strong adhesion.[11]

Free-Radical Polymerization

The most common method for polymerizing acrylate monomers is free-radical polymerization.
[12] This chain-growth process involves three key stages: initiation, propagation, and
termination.[12]

e Initiation: A free-radical initiator (e.g., benzoyl peroxide or AIBN) is thermally or
photochemically decomposed to generate initial radicals. These radicals add to the double
bond of a nonyl acrylate monomer, creating a new monomer-radical.[12]

e Propagation: The monomer-radical rapidly adds to other monomer molecules, extending the
polymer chain. This step is the primary chain-building phase.

e Termination: The growth of polymer chains is halted through mechanisms like combination or
disproportionation, where two radical chains react with each other.

The polymerization rate and the molecular weight of the resulting polymer are influenced by
factors such as monomer concentration, initiator concentration, and temperature.[13]

Polymerization Workflow Diagram
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Caption: Workflow for Free-Radical Solution Polymerization of Nonyl Acrylate.
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Applications

The polymer, poly(nonyl acrylate), and copolymers containing nonyl acrylate are utilized in a
variety of applications due to their adhesive properties and durability.[2][11]

o Coatings: Itis a key component in manufacturing durable coatings, providing excellent
surface protection.[2]

o Adhesives: It is used in pressure-sensitive adhesives and other adhesive formulations,
offering strong and flexible bonding.[2][11]

o Sealants: The polymer's flexibility and durability make it suitable for producing high-
performance sealants.[2][11]

e Resins and Plastics: As a monomer, it contributes to the formation of strong and durable
plastics and elastomers.[2]

Safety and Handling

Nonyl acrylate requires careful handling due to its potential health and environmental hazards.

[2]

e Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[1] It may also
cause respiratory irritation.[1] Furthermore, it is very toxic to aquatic life.[1]

e Precautions: Use in a well-ventilated area with appropriate personal protective equipment
(PPE), including gloves and safety glasses.[14] Avoid contact with skin, eyes, and clothing.
[14][15]

» Storage: Store in a cool, dry, well-ventilated place away from heat and direct sunlight.[14]
The presence of a polymerization inhibitor is crucial for stability, and it is only effective in the
presence of oxygen.[10][14] Keep containers tightly closed.[15]

Conclusion

Nonyl prop-2-enoate, or nonyl acrylate, is a versatile monomer with significant industrial
importance. Its synthesis via Fischer esterification is a well-established, scalable process.
Through free-radical polymerization, it forms poly(nonyl acrylate), a polymer whose adhesive
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and flexible properties are leveraged in a wide array of applications, including high-
performance coatings, adhesives, and sealants. A thorough understanding of its chemical
properties, synthesis, and polymerization behavior, coupled with stringent safety protocols, is
essential for its effective and safe utilization in research and industrial settings.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1596182/docs#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.benchchem.com/product/b1596182/docs#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.benchchem.com/product/b1596182?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

